Cas no 122265-84-3 (1,2-Difluoro-3-(heptyloxy)benzene)

• Product Name: 1,2-Difluoro-3-(heptyloxy)benzene
• CAS No: 122265-84-3
• MF: C₁₃H₁₈F₂O
• MW: 228.278231143951
• CID: 91534
• PubChem ID: 21477947
• Update Time: 2025-04-18

1,2-Difluoro-3-(heptyloxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Difluoro-3-(heptyloxy)benzene
• 1-HEPTYLOXY-2,3-DIFLUOROBENZENE
• 1,2-difluoro-3-n-heptyloxybenzene
• 2,3-Difluoro-1-n-heptoxybenzene
• 2,3-difluoro-4-(heptyloxy)benzene
• AG-D-48326
• AK119677
• CTK4B3040
• KB-216318
• SureCN8746453
• Benzene, 1,2-difluoro-3-(heptyloxy)-
• A2571
• 122265-84-3
• DTXSID30614412
• DTLNCGIPFFKTFC-UHFFFAOYSA-N
• SCHEMBL8746453
• AKOS015891218
• 1,2-difluoro-3-heptoxybenzene

• MDL： MFCD12913617
• Inchi： 1S/C13H18F2O/c1-2-3-4-5-6-10-16-12-9-7-8-11(14)13(12)15/h7-9H,2-6,10H2,1H3
• InChI Key： DTLNCGIPFFKTFC-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1OCCCCCCC)F

Computed Properties

• Exact Mass: 228.13264
• Monoisotopic Mass: 228.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 5

Experimental Properties

• Density: 1.033
• Boiling Point: 268.4°C at 760 mmHg
• Flash Point: 123.4°C
• Refractive Index: 1.461
• PSA: 9.23
• LogP: 4.31400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers